molecular formula C19H23NO2 B268530 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide

4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide

Cat. No. B268530
M. Wt: 297.4 g/mol
InChI Key: SJHZMTLQTNVWBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide, also known as BDMC, is a compound that belongs to the family of benzamides. It has been studied for its potential use in various scientific research applications due to its unique properties and mechanism of action.

Mechanism of Action

4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide exerts its effects through various mechanisms, including the inhibition of protein kinases, the modulation of cellular signaling pathways, and the regulation of gene expression. Studies have shown that 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide can inhibit the activity of various protein kinases, including Akt, ERK, and JNK, which are involved in cell proliferation, survival, and apoptosis. Additionally, 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has been found to modulate cellular signaling pathways, such as the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. Furthermore, 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has been shown to regulate gene expression, including the upregulation of genes involved in apoptosis and the downregulation of genes involved in inflammation.
Biochemical and Physiological Effects:
4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the regulation of oxidative stress, and the modulation of immune responses. Studies have shown that 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide can inhibit the proliferation of cancer cells and induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Additionally, 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has been found to regulate oxidative stress, which is involved in various diseases, such as neurodegenerative diseases and cardiovascular diseases. Furthermore, 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has been shown to modulate immune responses, including the regulation of cytokine production and the activation of immune cells.

Advantages and Limitations for Lab Experiments

4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has several advantages for lab experiments, including its ability to inhibit cell proliferation and induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Additionally, 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has been found to have neuroprotective effects and anti-inflammatory effects, making it a potential candidate for treating neurodegenerative diseases and inflammatory diseases. However, there are also limitations to using 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide in lab experiments, including the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide, including the development of new cancer therapies, the investigation of its potential use in treating neurodegenerative diseases and inflammatory diseases, and the study of its mechanism of action. Additionally, further studies are needed to determine the safety and efficacy of 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide in humans, as well as to explore its potential use in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide can be synthesized using a multi-step process involving the reaction of 2,6-dimethylphenylamine with butyric anhydride, followed by the reaction of the resulting product with benzoyl chloride. The final product, 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide, is obtained after purification and isolation.

Scientific Research Applications

4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has been studied for its potential use in various scientific research applications, including cancer research, neuroprotection, and anti-inflammatory effects. Studies have shown that 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide can inhibit the growth of cancer cells and induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Additionally, 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has been found to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Furthermore, 4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide has been shown to have anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases.

properties

Product Name

4-sec-butoxy-N-(2,6-dimethylphenyl)benzamide

Molecular Formula

C19H23NO2

Molecular Weight

297.4 g/mol

IUPAC Name

4-butan-2-yloxy-N-(2,6-dimethylphenyl)benzamide

InChI

InChI=1S/C19H23NO2/c1-5-15(4)22-17-11-9-16(10-12-17)19(21)20-18-13(2)7-6-8-14(18)3/h6-12,15H,5H2,1-4H3,(H,20,21)

InChI Key

SJHZMTLQTNVWBK-UHFFFAOYSA-N

SMILES

CCC(C)OC1=CC=C(C=C1)C(=O)NC2=C(C=CC=C2C)C

Canonical SMILES

CCC(C)OC1=CC=C(C=C1)C(=O)NC2=C(C=CC=C2C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.